methyl 4-[[(1S)-1-(1-benzofuran-2-yl)ethyl]carbamoylamino]benzoate

• IUPAC Name: methyl 4-[[(1S)-1-(1-benzofuran-2-yl)ethyl]carbamoylamino]benzoate
• InChI: InChI=1S/C19H18N2O4/c1-12(17-11-14-5-3-4-6-16(14)25-17)20-19(23)21-15-9-7-13(8-10-15)18(22)24-2/h3-12H,1-2H3,(H2,20,21,23)/t12-/m0/s1
• InChI Key: WWVYPDHCONDYNJ-LBPRGKRZSA-N
• Canonical SMILES: CC(C1=CC2=CC=CC=C2O1)NC(=O)NC3=CC=C(C=C3)C(=O)OC
• Isomeric SMILES: C[C@@H](C1=CC2=CC=CC=C2O1)NC(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol

Description

Methyl 4-[[(1S)-1-(1-benzofuran-2-yl)ethyl]carbamoylamino]benzoate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

Methyl 4-[[(1S)-1-(1-benzofuran-2-yl)ethyl]carbamoylamino]benzoate exerts its pharmacological effects through various mechanisms of action, including inhibition of the NF-κB pathway, modulation of the MAPK pathway, and induction of apoptosis. These mechanisms contribute to its anti-inflammatory, anti-cancer, and anti-tumor properties.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, the induction of cell cycle arrest, and the suppression of tumor growth. It has also been shown to reduce inflammation and oxidative stress, which are associated with several chronic diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 4-[[(1S)-1-(1-benzofuran-2-yl)ethyl]carbamoylamino]benzoate in lab experiments is its potent pharmacological effects. However, one of the limitations is its low solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of methyl 4-[[(1S)-1-(1-benzofuran-2-yl)ethyl]carbamoylamino]benzoate. These include the development of more efficient synthesis methods, the investigation of its potential applications in other scientific research fields, and the exploration of its combination with other drugs for enhanced therapeutic effects. Additionally, the study of the structure-activity relationship of this compound can lead to the discovery of new compounds with improved pharmacological properties.
Conclusion
This compound is a chemical compound with significant potential in various scientific research fields. Its potent pharmacological effects, anti-inflammatory, anti-cancer, and anti-tumor properties make it a promising candidate for the development of new drugs. Further research is needed to fully understand its mechanism of action and explore its potential applications in other scientific research fields.

Synthesis Methods

Methyl 4-[[(1S)-1-(1-benzofuran-2-yl)ethyl]carbamoylamino]benzoate can be synthesized through a multi-step process that involves the reaction of 4-aminobenzoic acid with benzofuran-2-carbaldehyde, followed by the addition of N-tert-butoxycarbonyl-L-alanine methyl ester and the subsequent removal of the protecting group.

Scientific Research Applications

Methyl 4-[[(1S)-1-(1-benzofuran-2-yl)ethyl]carbamoylamino]benzoate has been studied for its potential applications in several scientific research fields, including medicinal chemistry, drug discovery, and cancer research. It has been shown to possess anti-inflammatory, anti-cancer, and anti-tumor properties, making it a promising candidate for the development of new drugs.